Cas no 109018-96-4 (Piperazinium,1-methyl-4-nitroso-1-(phenylmethyl)-, chloride (1:1))

• Product Name: Piperazinium,1-methyl-4-nitroso-1-(phenylmethyl)-, chloride (1:1)
• CAS No: 109018-96-4
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 179202
• PubChem ID: 3065825
• Update Time: 2025-04-19

Piperazinium,1-methyl-4-nitroso-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazinium,1-methyl-4-nitroso-1-(phenylmethyl)-, chloride (1:1)
• 1-Benzyl-1-methyl-4-nitrosopiperaziniumchloride (6CI)
• 1-benzyl-1-methyl-4-nitrosopiperazin-1-ium,chloride
• 1-Benzyl-1-methyl-4-nitrosopiperazinium chloride
• 109018-96-4
• 1-benzyl-1-methyl-4-nitrosopiperazin-1-ium chloride
• Piperazinium, 1-benzyl-1-methyl-4-nitroso-, chloride
• DTXSID90910967

• Inchi： 1S/C12H18N3O.ClH/c1-15(9-7-14(13-16)8-10-15)11-12-5-3-2-4-6-12;/h2-6H,7-11H2,1H3;1H/q+1;/p-1
• InChI Key： OVQIIONGKAMTBH-UHFFFAOYSA-M
• SMILES： [Cl-].O=NN1CC[N+](C)(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 236.9731
• Monoisotopic Mass: 255.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 32.67
• LogP: -1.46910